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Compound of Interest

Compound Name: Fmoc-Gly(allyl)-OH

Cat. No.: B557544 Get Quote

An In-depth Technical Guide to the Hazards and Safety of Fmoc-L-Allylglycine

For researchers, scientists, and drug development professionals, a thorough understanding of

the hazard profile and safety precautions for all laboratory reagents is paramount. This guide

provides a comprehensive overview of the safety and handling information for Fmoc-L-

Allylglycine, a commonly used protected amino acid in peptide synthesis.

Chemical and Physical Properties
Fmoc-L-Allylglycine is a colorless to light yellow crystalline powder.[1] It is soluble in common

organic solvents like dimethyl sulfoxide (DMSO), dichloromethane, and methanol, with slight

solubility in water.[1] It is stable under dry and dark conditions.[1]

Identifier Value Source

CAS Number 146549-21-5 [2][3][4][5]

Molecular Formula C20H19NO4 [2][3][4]

Molecular Weight 337.4 g/mol [2][3]

Form Lyophilized powder [4][6]

Purity ≥95% [4][6]
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Hazard Identification and Classification
There is some discrepancy in the reported hazard classifications for Fmoc-L-Allylglycine. While

some suppliers classify it as not hazardous, others provide GHS hazard statements. This

variation underscores the importance of handling the compound with caution, assuming it to be

potentially hazardous in the absence of conclusive data.

Classification
System

Rating Details Source

GHS Hazard

Statements

H302, H315, H319,

H335

Harmful if swallowed,

Causes skin irritation,

Causes serious eye

irritation, May cause

respiratory irritation.[3]

[7]

[3][7]

HMIS Classification

Health: 0,

Flammability: 0,

Physical: 0

A rating of 0 indicates

minimal hazard.[2]
[2]

NFPA Rating
Health: 0, Fire: 0,

Reactivity: 0

A rating of 0 indicates

no unusual hazard.[2]
[2]

Due to the conflicting information, it is prudent to handle Fmoc-L-Allylglycine as a substance

that is harmful if swallowed, and an irritant to the skin, eyes, and respiratory system.

Handling and Storage
Proper handling and storage are crucial to ensure the safety of laboratory personnel and

maintain the integrity of the compound.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Fmoc-L-

Allylglycine:
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PPE Type Specification Purpose

Eye Protection
Safety glasses with side-

shields or goggles

Prevents eye contact with the

powder.[5]

Hand Protection
Compatible chemical-resistant

gloves
Prevents skin contact.

Respiratory Protection NIOSH-approved respirator
Required when dusts are

generated.

Skin and Body Protection Laboratory coat
Prevents contamination of

personal clothing.[5]

Storage Conditions
Fmoc-L-Allylglycine should be stored in a tightly closed container in a dry, cool, and well-

ventilated place.[5][8] Recommended storage temperatures vary by supplier, with some

suggesting 4°C[2], while others recommend -20°C for long-term storage.[4][6] The product

should be protected from light and stored away from strong oxidizing agents.[2][8]

Emergency Procedures
In the event of exposure or a spill, the following procedures should be followed.

First Aid Measures
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Exposure Route First Aid Procedure Source

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

medical attention if irritation or

discomfort persists.

[2][5]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Remove

contaminated clothing. Seek

medical attention if symptoms

occur.

[5]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Ensure complete irrigation by

keeping eyelids apart. Seek

medical attention if pain

persists or recurs.

[2][5]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water

afterwards. If vomiting occurs,

lean patient forward or place

on left side to maintain an

open airway and prevent

aspiration. Get medical

attention if symptoms occur.

[2][5]

Spill and Disposal Procedures
For spills, sweep up the material and shovel it into a suitable container for disposal.[5] Avoid

generating dust.[5] Waste must be disposed of in accordance with federal, state, and local

environmental control regulations.[8]
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Toxicological Information
Detailed toxicological studies on Fmoc-L-Allylglycine are limited. The toxicological properties

have not been fully investigated.[5] No significant acute toxicological data has been identified,

and there is no information available regarding chronic exposure, carcinogenicity, mutagenic

effects, or reproductive toxicity.[2][5]

Visualized Workflows and Relationships
To further clarify the handling and safety procedures, the following diagrams illustrate key

workflows and logical relationships.
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Preparation

Handling

Cleanup & Storage

Don Personal Protective Equipment (PPE)

Ensure proper ventilation (fume hood)

Weigh Fmoc-L-Allylglycine

Dissolve in appropriate solvent

Clean work area

Store in a cool, dry, dark place Dispose of waste according to regulations

Click to download full resolution via product page

Standard Laboratory Handling Workflow for Fmoc-L-Allylglycine.
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Personnel Exposure Immediate Actions

Exposure or Spill Event

Inhalation

Skin Contact

Eye Contact

Ingestion

Spill

Move to fresh air

Wash skin with plenty of water

Rinse eyes for 15 minutes

Rinse mouth, do not induce vomiting

Seek Medical Attention

Contain and clean up spill, avoiding dust Dispose of waste properly

Click to download full resolution via product page

Emergency Response Procedures for Fmoc-L-Allylglycine.
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Potential Hazards

Control Measures

Fmoc-L-Allylglycine

Harmful if swallowed (H302) Skin Irritation (H315) Eye Irritation (H319) Respiratory Irritation (H335)Conflicting Supplier Data

Use Personal Protective Equipment Handle in a well-ventilated area Follow proper storage procedures Have emergency procedures in place

Safe Laboratory Use

Click to download full resolution via product page

Logical Relationship in Risk Assessment for Fmoc-L-Allylglycine.

Conclusion
While Fmoc-L-Allylglycine is a valuable reagent in scientific research and drug development, it

is essential to handle it with care. The available safety data indicates a potential for irritation

and harm if ingested. Adherence to the handling, storage, and emergency procedures outlined

in this guide will help to minimize risk and ensure a safe laboratory environment. Given the

inconsistencies in hazard reporting, a conservative approach to safety is strongly

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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